Cas no 1806769-46-9 (Methyl 4-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806769-46-9
• MF: C₁₀H₇ClF₅NO₃
• MW: 319.612499475479
• CID: 4845662
• Update Time: 2025-05-26

Methyl 4-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H7ClF5NO3/c1-19-9(18)6-7(20-10(14,15)16)4(3-11)2-5(17-6)8(12)13/h2,8H,3H2,1H3
• InChI Key： ZGRIEUMSFKITMI-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)N=C(C(=O)OC)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Analysis of Methyl 4-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806769-46-9)

The compound Methyl 4-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806769-46-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemical and pharmaceutical research. With its unique structural features, including chloromethyl, difluoromethyl, and trifluoromethoxy substituents, this molecule exhibits remarkable potential for applications in crop protection and drug discovery. Researchers are particularly interested in its role as a key intermediate in the synthesis of advanced bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of difluoromethyl and trifluoromethoxy groups in this compound aligns with the growing trend of incorporating fluorine atoms into agrochemicals and pharmaceuticals to improve their efficacy. This trend is driven by the need for more sustainable and efficient solutions in agriculture, where crop protection chemicals must balance effectiveness with environmental safety.

The synthesis of Methyl 4-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate involves multi-step organic reactions, often starting from commercially available pyridine precursors. The chloromethyl group at the 4-position provides a versatile handle for further functionalization, making this compound a valuable building block in medicinal chemistry. Its CAS No. 1806769-46-9 is frequently searched in chemical databases by researchers looking for reliable synthetic protocols or suppliers of this intermediate.

One of the most discussed topics in the context of this compound is its potential role in developing next-generation pesticides. With increasing regulatory pressures on traditional agrochemicals, there is a strong push toward molecules that offer targeted action and lower environmental impact. The difluoromethyl and trifluoromethoxy moieties in this compound are known to enhance binding affinity to specific biological targets, making it a candidate for innovative pest control solutions.

From a pharmaceutical perspective, Methyl 4-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate is being explored as a precursor for small-molecule inhibitors. Its structural complexity allows for the creation of compounds with high selectivity for enzymes or receptors involved in diseases such as cancer and inflammatory disorders. The chloromethyl group, in particular, is often utilized in cross-coupling reactions to introduce diverse pharmacophores.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure workplace safety. Researchers often inquire about the stability and storage conditions of CAS No. 1806769-46-9, as these factors can significantly impact its usability in synthetic applications.

In summary, Methyl 4-(chloromethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate represents a cutting-edge intermediate with broad applicability in agrochemical and pharmaceutical research. Its unique combination of functional groups positions it as a valuable tool for scientists aiming to develop innovative solutions for global challenges in health and agriculture. As interest in fluorinated compounds continues to grow, this molecule is poised to play a pivotal role in the next wave of scientific advancements.